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For Researchers, Scientists, and Drug Development Professionals

Introduction
Picric acid (2,4,6-trinitrophenol) and its salts, known as picrates, are energetic materials that

are sensitive to various stimuli, including impact and friction.[1] Understanding the sensitivity of

these materials is crucial for safe handling, storage, and transportation, particularly in research

and development settings where novel picrate-based compounds may be synthesized.[2][3]

Dry picric acid and its salts are known to be more sensitive to shock and friction than their

wetted counterparts.[1][2] This document provides detailed application notes and protocols for

conducting drop-hammer (impact) and friction sensitivity testing of picrates, based on

internationally recognized methods such as the BAM (Bundesanstalt für Materialforschung und

-prüfung) standards.

These protocols are designed to provide a standardized framework for assessing the

mechanical sensitivity of picrates, enabling researchers to obtain reliable and comparable data.

The quantitative data generated from these tests are essential for risk assessment and the

development of safe handling procedures.

Safety Precautions
Extreme caution must be exercised when handling picric acid and its salts.
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Dryness Hazard: Dry picric acid and picrates are highly sensitive to heat, shock, and friction

and can be explosive.[1] Always ensure that picric acid and picrate salts are kept wetted with

at least 10% water by mass to reduce their sensitivity.[2]

Metal Picrate Formation: Picric acid can form highly sensitive and unstable metal picrates

upon contact with metals such as copper, lead, zinc, and iron.[1] Avoid using metal spatulas

or storing picrates in metal containers.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, flame-resistant lab coats, and gloves, when handling picrates.

Static Discharge: Picrates can be sensitive to electrostatic discharge. Take appropriate

precautions to prevent static buildup.

Storage: Store picrates in non-metal, sealed containers, away from heat, light, and sources

of ignition. Regularly inspect stored picrates for signs of drying.

Spill and Waste Disposal: In case of a spill, do not attempt to sweep up dry material.

Immediately wet the spilled material and follow established hazardous waste disposal

procedures for energetic materials.

Data Presentation: Sensitivity of Picrates
The following tables summarize the available quantitative data for the drop-hammer (impact)

and friction sensitivity of picric acid and various metal picrates. Impact sensitivity is typically

reported as the H₅₀ value, which is the height from which a standard drop weight causes a 50%

probability of initiation. This can be converted to impact energy in Joules (J). Friction sensitivity

is reported as the load in Newtons (N) at which a reaction (e.g., crackling, spark, or explosion)

is observed.

Note: Sensitivity data can vary depending on the specific test conditions, particle size, and

purity of the material. The data presented here is for comparative purposes.

Table 1: Drop-Hammer (Impact) Sensitivity of Picrates
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Compound
Drop Weight
(kg)

H₅₀ (cm)
Impact Energy
(J)

Reference

Picric Acid 2 15-20 2.9 - 3.9 [4]

Ammonium

Picrate
-

Highly

Insensitive
- [4]

Potassium

Picrate
2 21 4.1 [4]

Lead Picrate - High Sensitivity -

Chromium

Picrate
-

Higher than

Picric Acid
-

Barium Picrate -
More sensitive

than Picric Acid
- [4]

Strontium Picrate -
More sensitive

than Picric Acid
- [4]

Sodium Picrate -
Data Not

Available
-

Iron (II/III) Picrate -
Data Not

Available
-

Copper (II)

Picrate
-

Data Not

Available
-

Table 2: Friction Sensitivity of Picrates
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Compound Friction Load (N) Observation Reference

Picric Acid >353

Less sensitive than

Strontium and Barium

Picrates

[4]

Ammonium Picrate - Data Not Available

Potassium Picrate -
Somewhat shock-

sensitive
[4]

Lead Picrate >353

Low friction sensitivity

(attributed to

crystalline water)

Chromium Picrate >353
Lower or equal to

Picric Acid

Barium Picrate - Data Not Available

Strontium Picrate - Data Not Available

Sodium Picrate - Data Not Available

Iron (II/III) Picrate - Data Not Available

Copper (II) Picrate - Data Not Available

Experimental Protocols
Drop-Hammer (Impact) Sensitivity Testing (BAM Method)
This protocol outlines the procedure for determining the impact sensitivity of picrates using a

BAM drop-hammer apparatus. The test determines the minimum impact energy required to

cause an explosion or decomposition of the substance under specified conditions.[5]

4.1.1 Apparatus

BAM Drop-Hammer Apparatus, consisting of a drop weight, guide column, anvil, and release

mechanism. Standard drop weights are 1 kg, 5 kg, and 10 kg.[5]

Steel cylinders and guide rings for containing the sample.
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Measuring device for sample volume (typically 40 mm³).

Remote control for releasing the drop weight.

Protective chamber or blast shield.

4.1.2 Sample Preparation

If the picrate is in a solid form, it should be sieved through a 0.5 mm sieve.

Measure a 40 mm³ sample of the substance.

Place the sample into the lower steel cylinder.

Gently place the upper steel cylinder on top of the sample, ensuring it is in contact without

compressing the material.

4.1.3 Test Procedure

Place the assembled steel cylinders with the sample on the anvil of the drop-hammer

apparatus.

Select a drop weight and an initial drop height. For unknown materials, it is advisable to start

with a low impact energy.

Raise the drop weight to the desired height and lock it in place.

Ensure the protective chamber is closed.

Remotely release the drop weight.

Observe for any reaction, which may include an explosion, flame, spark, or audible report.

Record the result as a "reaction" or "no reaction".

The "up-and-down" or Bruceton method is typically used to determine the H₅₀ value. This

involves a series of trials where the drop height is increased after a "no reaction" and

decreased after a "reaction".
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A minimum of 25 trials is generally required to obtain a statistically significant H₅₀ value.

4.1.4 Data Analysis

The H₅₀ value is calculated from the series of test results using statistical methods such as the

Bruceton method. The impact energy (E) in Joules is calculated using the formula:

E = m * g * h

where:

m = mass of the drop weight (kg)

g = acceleration due to gravity (≈ 9.81 m/s²)

h = drop height (m)

Friction Sensitivity Testing (BAM Method)
This protocol describes the procedure for determining the friction sensitivity of picrates using a

BAM friction apparatus. The test subjects a small sample of the material to friction between a

porcelain pin and a porcelain plate and determines the load at which a reaction occurs.[6]

4.2.1 Apparatus

BAM Friction Apparatus, consisting of a movable porcelain plate, a stationary porcelain pin, a

loading arm with weights, and a motor to move the plate.

Porcelain plates (25 mm x 25 mm x 5 mm) with a specified surface roughness.[6]

Porcelain pins (10 mm diameter, 15 mm long) with a rounded tip.[6]

Weights to apply loads from 5 N to 360 N.

A device for measuring a sample volume of approximately 10 mm³.

4.2.2 Sample Preparation

For powdered substances, use a 10 mm³ sample.
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If the substance is a paste, apply a layer approximately 0.5 mm thick and 10 mm in diameter.

4.2.3 Test Procedure

Secure a clean porcelain plate onto the sliding carriage of the friction apparatus.

Place the prepared sample onto the porcelain plate.

Carefully lower the porcelain pin onto the sample.

Apply a known load to the pin using the loading arm and weights. For unknown materials,

start with a low load.

Ensure the protective shield is in place.

Activate the motor, which will move the porcelain plate back and forth once under the pin

over a distance of 10-12 mm.

Observe for any reaction, such as an explosion, crackling, sparks, or smoke.

Record the result as a "reaction" or "no reaction" for the given load.

The test is typically performed six times at each load level.

If no reaction occurs in six trials, the load is increased.

The limiting friction sensitivity is the lowest load at which at least one reaction is observed in

six trials.

4.2.4 Data Analysis

The friction sensitivity is reported as the load in Newtons (N) at which a reaction occurs. The

criteria for a positive result can vary, but generally, any audible or visible reaction is considered

positive.

Mandatory Visualizations
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The following diagrams illustrate the experimental workflows for drop-hammer and friction

sensitivity testing.

Drop-Hammer (Impact) Sensitivity Testing Workflow

Sample Preparation

Testing Procedure

Observation & Analysis

Sieve Picrate
(0.5 mm)

Measure 40 mm³
of Sample

Place Sample in
Steel Cylinder Assembly

Place Sample Assembly
on Anvil

Set Drop Weight
and Height

Close Protective
Chamber

Remotely Release
Drop Weight

Reaction
Occurred?

Record 'Reaction'

Yes

Record 'No Reaction'

No

Adjust Drop Height
(Bruceton Method)

Calculate H₅₀

and Impact Energy

After ≥ 25 Trials
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Drop-Hammer (Impact) Sensitivity Testing Workflow

Friction Sensitivity Testing Workflow
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Friction Sensitivity Testing Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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